3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
Overview
Description
3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, also known as 3-Bromo-6-Methoxy-Pyrazolo[3,4-b]Pyridine (3-BMPP), is a heterocyclic aromatic compound that is being studied for its potential applications in the fields of medicinal chemistry and biochemistry. 3-BMPP is a relatively new compound that has been the subject of research in recent years, and has demonstrated a variety of interesting properties.
Scientific Research Applications
Synthesis of New Polyheterocyclic Ring Systems
3-Amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine, a related compound, has been used as a precursor in synthesizing new polyheterocyclic ring systems. These systems have potential applications in the development of novel pharmaceuticals and materials due to their complex structures and unique chemical properties (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).
X-ray Powder Diffraction in Drug Synthesis
In the field of pharmaceuticals, compounds like 1-(4-methoxyphenyl)-7-oxo-6-[4-(2-oxopiperidin-1-yl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester, an intermediate in synthesizing the anticoagulant apixaban, have been analyzed using X-ray powder diffraction. This technique is crucial for determining the crystalline structure and purity of pharmaceutical intermediates (Wang et al., 2017).
Synthesis of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine Derivatives
Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives, synthesized from compounds similar to 3-Bromo-6-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine, are of interest in medicinal chemistry due to their potential biological activities. These derivatives are obtained through specific reactions like oxidation of tosylhydrazones (El-Nabi, 2004).
Applications in Corrosion Inhibition
Pyrazolo[3,4-b]pyridine derivatives have been studied for their applications in corrosion inhibition, particularly for materials like mild steel in acidic environments. These derivatives demonstrate potential as effective corrosion inhibitors, an essential aspect in material science and engineering (Dandia et al., 2013).
Potential Anticancer Agents
Some organometallic complexes containing 3-(1H-benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines have shown promise as potential anticancer agents. These compounds, known as cyclin-dependent kinase (Cdk) inhibitors, have been characterized for their cytotoxicity and cell cycle effects in human cancer cells, highlighting their potential in cancer therapy (Stepanenko et al., 2011).
Synthesis and Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, similar in structure to the compound , have been synthesized and studied for their biomedical applications. The analysis covers various synthetic methods and biomedical applications, indicating their versatility in pharmaceutical research (Donaire-Arias et al., 2022).
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how environmental factors influence the action of “3-bromo-6-methoxy-1-(tetrahydro-2h-pyran-2-yl)-1h-pyrazolo[3,4-b]pyridine” is currently unavailable .
Properties
IUPAC Name |
3-bromo-6-methoxy-1-(oxan-2-yl)pyrazolo[3,4-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14BrN3O2/c1-17-9-6-5-8-11(13)15-16(12(8)14-9)10-4-2-3-7-18-10/h5-6,10H,2-4,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJMGWQNDNFOKAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=C(C=C1)C(=NN2C3CCCCO3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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